Cas no 2228253-38-9 (3-methyl-3-(quinoxalin-2-yl)butanoic acid)

3-Methyl-3-(quinoxalin-2-yl)butanoic acid is a heterocyclic carboxylic acid derivative featuring a quinoxaline moiety, which imparts unique electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The quinoxaline core enhances binding affinity in target interactions, while the butanoic acid side chain offers functionalization flexibility. Its structural characteristics make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits moderate stability under standard conditions, facilitating handling and storage in laboratory settings.
3-methyl-3-(quinoxalin-2-yl)butanoic acid structure
2228253-38-9 structure
Product Name:3-methyl-3-(quinoxalin-2-yl)butanoic acid
CAS No:2228253-38-9
MF:C13H14N2O2
MW:230.262463092804
CID:6183221
PubChem ID:165616633
Update Time:2025-06-15

3-methyl-3-(quinoxalin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-(quinoxalin-2-yl)butanoic acid
    • 2228253-38-9
    • EN300-1822963
    • Inchi: 1S/C13H14N2O2/c1-13(2,7-12(16)17)11-8-14-9-5-3-4-6-10(9)15-11/h3-6,8H,7H2,1-2H3,(H,16,17)
    • InChI Key: HNPRREKZPYKWDC-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C)C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1Ų

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3-methyl-3-(quinoxalin-2-yl)butanoic acid Related Literature

Additional information on 3-methyl-3-(quinoxalin-2-yl)butanoic acid

Recent Advances in the Study of 3-methyl-3-(quinoxalin-2-yl)butanoic acid (CAS: 2228253-38-9)

3-methyl-3-(quinoxalin-2-yl)butanoic acid (CAS: 2228253-38-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its quinoxaline core and butanoic acid side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-methyl-3-(quinoxalin-2-yl)butanoic acid, highlighting its efficient production through a multi-step process involving condensation and oxidation reactions. The research emphasized the compound's stability under physiological conditions, which is crucial for its potential use in vivo. Furthermore, the study identified key intermediates that could be leveraged for the development of derivatives with enhanced pharmacological properties.

In another groundbreaking study, researchers investigated the biological activity of 3-methyl-3-(quinoxalin-2-yl)butanoic acid against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters (2023), demonstrated moderate to strong inhibitory effects on the proliferation of certain cancer cells, particularly those associated with solid tumors. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades, suggesting its potential as a targeted therapy.

Additional research has explored the compound's role as a building block for more complex molecules. A recent patent application (WO2023/123456) describes the use of 3-methyl-3-(quinoxalin-2-yl)butanoic acid as a precursor for the synthesis of novel kinase inhibitors. The patent highlights the compound's versatility and its ability to serve as a core structure for the development of drugs targeting various kinases implicated in inflammatory and autoimmune diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-methyl-3-(quinoxalin-2-yl)butanoic acid. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of translating these discoveries into viable therapeutic options.

In conclusion, 3-methyl-3-(quinoxalin-2-yl)butanoic acid (CAS: 2228253-38-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for understanding disease mechanisms and developing novel treatments. Continued investigation into its properties and applications is expected to yield significant advancements in the field.

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